Cas no 524-61-8 (Cinchonidine Sulfate Dihydrate)

• Product Name: Cinchonidine Sulfate Dihydrate
• CAS No: 524-61-8
• MF: C₃₈H₄₆N₄O₆S
• MW: 686.860048770905
• MDL: MFCD00067565
• CID: 370816
• PubChem ID: 87565482
• Update Time: 2025-05-20

Cinchonidine Sulfate Dihydrate Chemical and Physical Properties

Names and Identifiers

• Cinchonidine Sulfate Dihydrate
• (R)-[(4S,5S,7S)-5-ethenyl-1-azabicyclo[2.2.2]oct-7-yl]-quinolin-4-yl-methanol
• Cinchonidine Sulfate
• sulfuric acid
• 524-61-8
• Cinchonidine sulphate
• 5JT77A1M4W
• EINECS 208-362-3
• Cinchonan-9-ol, (8-alpha,9R)-, sulfate (2:1) (salt)
• CINCHONAN-9-OL, (8.ALPHA.,9R), SULFATE (2:1) (SALT)
• Cinchonidine sulfate, anhydrous
• Cinchonidine, sulfate (2:1) (salt)
• (R)-quinolin-4-yl((2S,4S,5R)-5-vinylquinuclidin-2-yl)methanol hemisulfate
• Q27262466
• UNII-5JT77A1M4W
• CHEMBL4297072
• CINCHONIDINE SULFATE [WHO-DD]
• (R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-quinolin-4-ylmethanol;sulfuric acid
• Cinchonidine sulfate [NF]
• (8-alpha,9R)-Cinchonan-9-ol sulfate (2:1) (salt)
• Cinchonidine sulphate anhydrous
• Cinchonidine sulfate anhydrous
• TCMDC-123934
• WBBHOISPYYYBTC-IDJJGHEZSA-N
• CINCHONAN-9-OL, (8ALPHA,9R), SULFATE (2:1) (SALT)
• Cinchonan-9-ol, (8-alpha,9R)-, sulfate (2:1) (salt) (9CI)

• MDL： MFCD00067565
• Inchi： 1S/2C19H22N2O.H2O4S/c2*1-2-13-12-21-10-8-14(13)11-18(21)19(22)16-7-9-20-17-6-4-3-5-15(16)17;1-5(2,3)4/h2*2-7,9,13-14,18-19,22H,1,8,10-12H2;(H2,1,2,3,4)/t2*13-,14-,18-,19+;/m00./s1
• InChI Key： WBBHOISPYYYBTC-IDJJGHEZSA-N
• SMILES： S(=O)(=O)(O)O.O[C@H](C1C=CN=C2C=CC=CC=12)[C@@H]1C[C@@H]2CCN1C[C@@H]2C=C.O[C@H](C1C=CN=C2C=CC=CC=12)[C@@H]1C[C@@H]2CCN1C[C@@H]2C=C

Computed Properties

• Exact Mass: 686.31400
• Monoisotopic Mass: 686.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 111

Experimental Properties

• Color/Form: Not determined
• Density: 1.47 g/cm3
• Melting Point: No data available
• Boiling Point: 464.5°C at 760 mmHg
• Flash Point: No data available
• Water Partition Coefficient: almost transparency
• PSA: 155.70000
• LogP: 6.63300
• Solubility: Not determined
• Vapor Pressure: No data available

Cinchonidine Sulfate Dihydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：GD3050000
• Storage Condition：(BD121327)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids

Additional information on Cinchonidine Sulfate Dihydrate

Introduction to Cinchonidine Sulfate Dihydrate (CAS No. 524-61-8)

Cinchonidine Sulfate Dihydrate, a compound with the chemical name Cinchonidine Sulfate Dihydrate and the CAS number 524-61-8, is a derivative of cinchonidine, a naturally occurring alkaloid found in the bark of the Cinchona tree. This compound has garnered significant attention in the field of pharmaceutical research due to its unique pharmacological properties and potential therapeutic applications.

The structure of Cinchonidine Sulfate Dihydrate consists of a quaternary ammonium salt form of cinchonidine, combined with sulfate and water molecules. This molecular configuration contributes to its solubility and stability, making it a suitable candidate for various biomedical applications. The presence of the sulfate and dihydrate groups enhances its interaction with biological targets, which is crucial for its pharmacological efficacy.

In recent years, Cinchonidine Sulfate Dihydrate has been studied extensively for its potential role in treating various neurological disorders. Research has indicated that this compound exhibits properties that may be beneficial in managing conditions such as epilepsy, Parkinson's disease, and multiple sclerosis. The mechanism of action involves modulation of ion channels and neurotransmitter systems, which can lead to significant therapeutic effects.

One of the most compelling aspects of Cinchonidine Sulfate Dihydrate is its ability to interact with specific ion channels, particularly potassium channels. Studies have shown that it can enhance the activity of certain potassium channels, which can help in stabilizing neuronal activity and preventing excessive excitability. This property makes it a promising candidate for developing new treatments for neurological disorders where neuronal excitability is a key factor.

Furthermore, Cinchonidine Sulfate Dihydrate has been explored for its potential anti-inflammatory and analgesic properties. Research suggests that it can modulate inflammatory pathways and reduce pain perception, making it a potential therapeutic agent for chronic inflammatory conditions and neuropathic pain. The compound's ability to interact with various biological targets underscores its versatility in addressing multiple health issues.

The synthesis and purification of Cinchonidine Sulfate Dihydrate are critical processes that ensure the compound's efficacy and safety. Advanced synthetic techniques have been developed to produce high-purity forms of this compound, which are essential for clinical trials and pharmaceutical applications. These techniques include crystallization methods, chromatography, and recrystallization processes that enhance the compound's stability and purity.

Recent clinical trials have provided valuable insights into the therapeutic potential of Cinchonidine Sulfate Dihydrate. These trials have demonstrated its efficacy in reducing symptoms associated with neurological disorders without significant side effects. The results have encouraged further research into developing more effective formulations and delivery systems for this compound.

The future prospects of Cinchonidine Sulfate Dihydrate in pharmaceutical applications are promising. Ongoing research aims to explore new therapeutic indications and optimize its delivery mechanisms for maximum efficacy. Innovations in drug delivery systems, such as nanoparticles and targeted release formulations, could enhance the compound's bioavailability and therapeutic impact.

In conclusion, Cinchonidine Sulfate Dihydrate (CAS No. 524-61-8) is a versatile compound with significant potential in treating various neurological and inflammatory conditions. Its unique pharmacological properties, coupled with advancements in synthetic and delivery technologies, make it a valuable asset in modern pharmaceutical research. As further studies continue to uncover its benefits, this compound is poised to play a crucial role in developing new treatments for complex health challenges.